Cas no 56797-44-5 (8,11,14-Heptadecatrienal, (8Z,11Z,14Z)-)

• Product Name: 8,11,14-Heptadecatrienal, (8Z,11Z,14Z)-
• CAS No: 56797-44-5
• Molecular Formula: C₁₇H₂₈O
• Molecular Weight: 248.40362
• CID: 1600115
• PubChem ID: 6430107

8,11,14-Heptadecatrienal, (8Z,11Z,14Z)- Properties

Names and Identifiers

• 8,11,14-Heptadecatrienal, (8Z,11Z,14Z)-
• (8Z,11Z,14Z)-heptadeca-8,11,14-trienal
• (8Z,11Z,14Z)-8,11,14-Heptadecatrienal
• norlinolenic aldehyde
• 56797-44-5
• 8Z,11Z,14Z-heptadecatrienal
• LMFA06000111
• CHEBI:76151
• (Z,Z,Z) 8,11,14-heptadecatrienal
• Q27145788
• DTXSID301288694
• (8Z,11Z,14Z)-Heptadecatrienal
• NIPNNUONNZABRE-PDBXOOCHSA-N
• (z,z,z)-8,11,14-heptadecatrienal
• Heptadecatrienal

• InChIKey： NIPNNUONNZABRE-PDBXOOCHSA-N
• Inchi： InChI=1S/C17H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h3-4,6-7,9-10,17H,2,5,8,11-16H2,1H3/b4-3-,7-6-,10-9-
• SMILES： CCC=CCC=CCC=CCCCCCCC=O

Computed Properties

• Exact Mass: 248.21414
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 12
• Monoisotopic Mass: 248.214015512g/mol
• Heavy Atom Count: 18
• Complexity: 248
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes